Cas no 1495503-82-6 (2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid)

• Product Name: 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid
• CAS No: 1495503-82-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6378097
• PubChem ID: 82401118
• Update Time: 2025-09-28

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid
• 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid
• 1495503-82-6
• EN300-1138885

• Inchi： 1S/C10H14N2O2/c1-7(10(13)14)8-6-12-5-3-2-4-9(12)11-8/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： ZQWWOYLFDMTLKE-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CN2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid

2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1495503-82-6, known as 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The presence of the propanoic acid group further enhances its chemical versatility, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the imidazo[1,2-a]pyridine core as a promising scaffold for drug discovery. This is due to its ability to interact with various biological targets, including enzymes and receptors. The propanoic acid moiety in this compound adds an additional layer of functionality by introducing carboxylic acid groups that can participate in hydrogen bonding and other non-covalent interactions. These properties make it a potential candidate for designing bioactive molecules with therapeutic applications.

The synthesis of 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine ring system. This is often achieved through cyclization reactions involving appropriate precursors such as o-phenylenediamine derivatives. The introduction of the propanoic acid group is then carried out via methods such as alkylation or acylation followed by hydrolysis. The optimization of these steps is crucial to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential in pharmacology. Researchers have explored its ability to modulate ion channels and G protein-coupled receptors (GPCRs), which are critical targets for treating a wide range of diseases including cardiovascular disorders and neurological conditions. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain ion channels involved in pain signaling pathways.

In addition to its pharmacological applications, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid has also been investigated for its role in material science. Its aromatic structure and functional groups make it suitable for use in designing advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have further expanded its potential by incorporating this compound into self-assembled monolayers and nanocomposites.

The environmental impact of this compound is another area that has been receiving increasing attention. As industries move toward more sustainable practices, understanding the biodegradability and toxicity profiles of such compounds becomes essential. Preliminary studies suggest that imidazo[1,2-a]pyridine derivatives exhibit moderate biodegradability under aerobic conditions; however, further research is needed to fully assess their environmental fate.

In conclusion, CAS No. 1495503-82-6, or 2-{5H,6H,7H,8H-imidazo[1,a]pyridin-2-yl}propanoic acid, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research directions in drug discovery and material science while raising important questions about its environmental impact. As scientific advancements continue to unfold